The process of using crude oil to produce petroleum can negatively affect the environment. One biotechnology research company has developed a biomass fractionation process using waste wood and low-cost ionic fluids to produce sustainable bioproducts for the industry.

The UK's anaerobic digestion (AD) industry has grown by 350% in a decade but biogas leakage is still a problem, leading to environmental pollution and health and safety risks. This article examines how to protect plants from biogas leakage.

Pulp & paper manufacturers are constantly looking to make their operations more efficient. This article looks at black liquor evaporation and chemical removal systems designed by Veolia Water Technologies to optimise the recovery process in the transformation of hardwood cellulose into pulp for textile fibers and fine paper making.

When selecting a filter bag and the assorted options various aspects need to be taken into consideration to make sure the best possible performance level will be achieved. This article looks at some of the most relevant criteria.

A US distillery was looking to dispose of its grain slurry waste, but the watery mixture was heavy and difficult to transport. However, a Kason ‘MO-SS’ Centri-Sifter™ centrifugal screener handled the flow rate with capacity to spare.

Biofouling in water reverse osmosis remains a severe and recurrent problem. T he reasons are complex, but biochemistry has made great strides over the last 20 years and new discoveries can help to find the best approach to the problem.

Understanding the different types of fouling and what causes them will help engineers and operators pick the best type of heat exchanger for their particular application and keep it running in optimum condition.

A company specialising in biomedical R&D has developed a new resilient fibre coating based on cross-linked poly[vinylamine]. Air filter materials can be equipped with this sustainable coating, providing superior binding capacity to remove and deactivate viruses to more than 99.9% within seconds.

A study has confirmed the effectiveness of air filtration technology with a wet filter design. It removed 99.9% of airborne dust, pollen, and nano-fine particles such as bacteria and viruses in a classroom in under 2.5 hours.

The non-revenue water costs are significant to water utilities and the flushing of water distribution systems makes up for a large portion of this expense. One utility saved millions of gallons of water with a n automa ted flushing unit.